Cas no 1807079-70-4 (2-Amino-3-chloro-4-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Amino-3-chloro-4-(trifluoromethyl)benzaldehyde
• CAS No: 1807079-70-4
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4794092
• Update Time: 2023-08-17

2-Amino-3-chloro-4-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-4-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C8H5ClF3NO/c9-6-5(8(10,11)12)2-1-4(3-14)7(6)13/h1-3H,13H2
• InChI Key： ITZMTVIVEAQTSH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=O)C=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1